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Physicochemical Profile of But-3-ynal

The table below summarizes the key identifiers and properties of But-3-ynal (C2H4O) from scientific

databases [1] [2].

Property

Value /| Description

Molecular Formula
Molecular Weight
CAS Registry Number
IUPAC Name
Structure (SMILES)
Key Feature

lonization Energy (IE)

CaH4aO

68.07 g/mol

52844-23-2

but-3-ynal

C#CCC=0

Terminal alkyne and an aldehyde group [1].

9.85 eV [2] and 10.2 eV [2] (from electron impact studies)
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Experimental Protocols for Key Data

The quantitative data for molecules like But-3-ynal are typically obtained through standardized physical

chemistry techniques:

¢ lonization Energy (IE) Determination: The reported lonization Energy values of 9.85 eV and 10.2
eV were determined using electron impact mass spectrometry [2]. In this method, the gaseous
sample is bombarded with a beam of electrons, and the electron energy required to create a
molecular ion (M*) is measured precisely.

e Structural Parameter Analysis: While not explicitly detailed for But-3-ynal in these results,
molecular architecture parameters (like bond lengths and angles) are definitively determined by X-ray
crystallography [3] [4] or computed using quantum chemical methods.

Relationship Between Structure and Electron Dynamics

The following diagram illustrates the logical relationship between the molecular structure of an alkynal and

its resulting electron dynamics, which influence its chemical behavior [1].
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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